N-(2-ethoxyphenyl)-3,4-dimethoxybenzenesulfonamide

• Molecular Formula: C16H19NO5S
• Molecular Weight: 337.4 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-3,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C16H19NO5S/c1-4-22-14-8-6-5-7-13(14)17-23(18,19)12-9-10-15(20-2)16(11-12)21-3/h5-11,17H,4H2,1-3H3
• InChI Key: HZIIOUPWNIWTOC-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NS(=O)(=O)C2=CC(=C(C=C2)OC)OC

Description

N-(2-ethoxyphenyl)-3,4-dimethoxybenzenesulfonamide, also known as EDBS, is a sulfonamide compound that has been widely studied for its potential therapeutic applications. EDBS is a white crystalline powder that is soluble in organic solvents like methanol and ethanol.

Scientific Research Applications

N-(2-ethoxyphenyl)-3,4-dimethoxybenzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects in animal models. N-(2-ethoxyphenyl)-3,4-dimethoxybenzenesulfonamide has also been investigated for its potential use in treating cancer, as it has been shown to inhibit the growth of cancer cells in vitro.

Mechanism of Action

The exact mechanism of action of N-(2-ethoxyphenyl)-3,4-dimethoxybenzenesulfonamide is still not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body, leading to its observed effects. N-(2-ethoxyphenyl)-3,4-dimethoxybenzenesulfonamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to modulate the activity of certain neurotransmitter receptors, leading to its anticonvulsant effects.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-3,4-dimethoxybenzenesulfonamide has been shown to have several biochemical and physiological effects. It has been shown to decrease the levels of inflammatory mediators like prostaglandins and cytokines in animal models. N-(2-ethoxyphenyl)-3,4-dimethoxybenzenesulfonamide has also been shown to decrease pain sensitivity and increase pain threshold in animal models. In addition, N-(2-ethoxyphenyl)-3,4-dimethoxybenzenesulfonamide has been shown to decrease the frequency and duration of seizures in animal models.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-3,4-dimethoxybenzenesulfonamide has several advantages for use in lab experiments. It is easy to synthesize and has been optimized for high yield and purity. N-(2-ethoxyphenyl)-3,4-dimethoxybenzenesulfonamide is also soluble in organic solvents, making it easy to use in a variety of experimental conditions. However, N-(2-ethoxyphenyl)-3,4-dimethoxybenzenesulfonamide has some limitations for use in lab experiments. It has low water solubility, which may limit its use in certain experimental conditions. In addition, N-(2-ethoxyphenyl)-3,4-dimethoxybenzenesulfonamide has not been extensively studied in humans, so its safety and efficacy in humans are still not fully understood.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-3,4-dimethoxybenzenesulfonamide. One area of research could be to investigate its potential use in treating other inflammatory conditions like arthritis and asthma. Another area of research could be to investigate its potential use in combination with other drugs for cancer treatment. Additionally, further studies could be done to better understand the mechanism of action of N-(2-ethoxyphenyl)-3,4-dimethoxybenzenesulfonamide and its safety and efficacy in humans.

Synthesis Methods

N-(2-ethoxyphenyl)-3,4-dimethoxybenzenesulfonamide can be synthesized through a multi-step process involving the reaction of 2-ethoxyaniline with 3,4-dimethoxybenzenesulfonyl chloride in the presence of a base like triethylamine. The resulting intermediate is then treated with ammonia to form the final product, N-(2-ethoxyphenyl)-3,4-dimethoxybenzenesulfonamide. This synthesis method has been optimized for high yield and purity and has been used in several studies.